N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide

• IUPAC Name: N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)piperazin-2-yl]acetamide
• InChI: InChI=1S/C19H27N3O2/c23-18(21-16-9-4-10-16)14-17-19(24)20-11-13-22(17)12-5-8-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2,(H,20,24)(H,21,23)
• InChI Key: NZSGVCZEIRGNQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC(=O)CC2C(=O)NCCN2CCCC3=CC=CC=C3
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol

Description

N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide is a chemical compound that has been extensively studied for its potential applications in the field of neuroscience and pharmacology. The compound is a member of the piperazine family of compounds, which are known to have a wide range of biological activities. In

Scientific Research Applications

N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide has been extensively studied for its potential applications in the field of neuroscience and pharmacology. The compound is known to have potent activity at the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and cognition. It has also been shown to have activity at the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety.

Mechanism of Action

The mechanism of action of N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor, which results in the activation of downstream signaling pathways. This leads to an increase in dopamine release in certain areas of the brain, which can have a range of effects on behavior and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide are complex and varied. The compound has been shown to have effects on dopamine release, which can result in changes in behavior, mood, and cognition. It has also been shown to have effects on serotonin release, which can impact mood and anxiety levels. Additionally, the compound has been shown to have effects on other neurotransmitter systems, including glutamate and GABA, which can impact a range of physiological processes.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide is its potent activity at the dopamine D2 receptor, which makes it a useful tool for studying the role of this receptor in behavior and cognition. However, the compound also has limitations, including its complex mechanism of action and potential for off-target effects. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications in animal models.

Future Directions

There are several future directions for research on N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide. One area of interest is the development of more selective compounds that target specific dopamine receptor subtypes. Additionally, there is interest in studying the effects of the compound in animal models of neurological and psychiatric disorders, such as Parkinson's disease and schizophrenia. Finally, there is interest in exploring the potential therapeutic applications of the compound, particularly in the treatment of mood and anxiety disorders.

Synthesis Methods

N-cyclobutyl-2-[3-oxo-1-(3-phenylpropyl)-2-piperazinyl]acetamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of cyclobutanone with 3-phenylpropanoic acid in the presence of thionyl chloride to form the corresponding acid chloride. This is then reacted with piperazine and N,N-dimethylacetamide to yield the final product.